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Cat. No.: B14131210

Get Quote

Executive Summary
1-Iodo-2-octanol (CAS: 35605-16-4) is a versatile β -iodohydrin intermediate characterized by

an eight-carbon aliphatic chain, an iodine atom at the primary C1 position, and a hydroxyl

group at the secondary C2 position 1. In pharmaceutical synthesis and advanced organic

chemistry, it serves as a critical building block for the stereoselective generation of epoxides,

complex ethers, and functionalized heterocycles. This technical guide explores the

physicochemical properties of 1-iodo-2-octanol and provides highly validated, mechanistically

grounded protocols for its regioselective synthesis.

Chemical Structure and Fundamental Properties
The reactivity of 1-iodo-2-octanol is dictated by the adjacent halogen and hydroxyl groups,

which allow it to readily undergo intramolecular cyclization to form 1,2-epoxyoctane under basic

conditions, or participate in metal-catalyzed cross-coupling reactions [[2]]().

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14131210#bc-rfq
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-2-octanol
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.benchchem.com/product/b140639
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14131210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 1-iodooctan-2-ol

Molecular Formula C8H17IO

Molecular Weight 256.12 g/mol

CAS Registry Number 35605-16-4

Monoisotopic Mass 256.03241 Da

Topological Polar Surface Area 20.2 Å²

InChIKey RPCSNKMYDUVCJS-UHFFFAOYSA-N

SMILES CCCCCCC(CI)O

Data aggregated from standardized chemical databases 1.

Mechanistic Pathways for Synthesis
The synthesis of 1-iodo-2-octanol relies on exploiting steric and electronic biases in aliphatic

substrates to achieve high regioselectivity. Two primary pathways dominate its production:

Regioselective Ring-Opening of 1,2-Epoxyoctane
The conversion of terminal epoxides to halohydrins using elemental iodine typically suffers from

low yields without a catalyst. However, the introduction of organocatalysts like meso-

tetraphenylporphyrins (H2TPP) or isonicotinic hydrazide (isoniazide) coordinates the elemental

iodine, forming a highly active triiodide ( I3−​) complex 3, 4. Because the I3−​nucleophile is

exceptionally bulky, it attacks the epoxide exclusively at the less sterically hindered primary

carbon (C1) via an SN​2 mechanism, yielding 1-iodo-2-octanol with >95% regioselectivity.
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Mechanistic pathway for the highly regioselective ring opening of 1,2-epoxyoctane.

Clay-Catalyzed Iodohydroxylation of 1-Octene
An alternative green-chemistry approach utilizes 1-octene, elemental iodine, and water in the

presence of acidic clays (e.g., K-10, KSF, or natural Brazilian clays like F-117) 5. The acidic

sites on the clay surface polarize the I2​molecule to generate an electrophilic iodonium ion

intermediate across the C1-C2 double bond. Water subsequently attacks the more substituted

carbon (C2) due to its greater carbocation character (Markovnikov addition), resulting in 1-
iodo-2-octanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body-img#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.scielo.br/j/jbchs/a/BsF54cys5ZScCzj8HdL63xH/?format=pdf&lang=en
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14131210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Octene
(Substrate)

Iodonium Ion Intermediate

 Electrophilic Addition

Iodine (I2) + H2O

 I+ Source

Acidic Clay Catalyst
(e.g., K-10, F-117)

 Surface Activation

Nucleophilic Attack (H2O)
at C2 Position

 Regioselective Opening

1-Iodo-2-octanol
(Markovnikov Product)

 Deprotonation

Click to download full resolution via product page

Reaction mechanism for the iodohydroxylation of 1-octene to 1-iodo-2-octanol.

Validated Experimental Protocols
The following protocols are engineered as self-validating systems to ensure maximum yield

and reproducibility.

Protocol A: Catalytic Epoxide Ring-Opening via
Isoniazide
Adapted from Sharghi et al. 4

Substrate-Catalyst Mixing: Dissolve 1 mmol of 1,2-epoxyoctane in 5 mL of anhydrous

dichloromethane ( CH2​Cl2​). Add 0.05 mmol of isonicotinic hydrazide (isoniazide).

Causality: CH2​Cl2​is selected because it completely solubilizes the aliphatic epoxide while

remaining strictly inert to electrophilic halogenation. The low catalyst loading (5 mol%) is
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sufficient due to the rapid turnover rate of the isoniazide-iodine complex.

Halogen Addition: Add a solution of elemental iodine (1 mmol) in CH2​Cl2​dropwise to the

stirring mixture at 25 °C.

Causality: Dropwise addition prevents localized concentration spikes of I2​, mitigating the

risk of non-catalytic, unselective background reactions. Room temperature is maintained

to prevent thermal degradation of the resulting halohydrin.

Reaction Monitoring & Self-Validation: Stir continuously. The reaction is self-indicating; the

deep purple color of the iodine will progressively fade as it is consumed into the colorless

halohydrin product. Complete disappearance of the purple hue (typically within 1-4 hours)

validates reaction completion.

Quenching and Workup: Wash the organic layer with 10% aqueous sodium thiosulfate ( Na2​

S2​O3​).

Causality: Thiosulfate acts as a specific reducing agent, instantly converting any highly

reactive, toxic unreacted I2​into benign, water-soluble iodide ions ( I− ), thereby halting the

reaction and preventing side-product formation during solvent evaporation.

Purification: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​), filter, and

concentrate under reduced pressure to yield the yellow liquid product.

Protocol B: Iodohydroxylation via Acidic Clays
Adapted from Brazilian clay catalysis methodologies 5

Preparation of Catalyst Suspension: Suspend 100 mg of acid-treated clay (e.g., K-10 or F-

117) in a mixture of 1,4-dioxane (5 mL) and distilled water (1 mL).

Causality: 1,4-dioxane acts as a crucial co-solvent, bridging the phase gap by solubilizing

the highly lipophilic 1-octene while remaining miscible with the aqueous phase required for

the nucleophilic attack.

Addition of Reagents: Add 1-octene (1 mmol) followed by elemental iodine (1.2 mmol).

Stirring and Reaction: Stir the suspension vigorously at room temperature for 24 hours.
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Causality: Vigorous stirring is mandatory in heterogeneous catalysis to maximize the

collision frequency between the solubilized alkene, the aqueous nucleophile, and the solid

clay surface where the iodonium intermediate is stabilized.

Filtration and Extraction: Filter the mixture to recover the clay catalyst. Extract the filtrate with

diethyl ether, wash with sodium thiosulfate, dry over Na2​SO4​, and concentrate.

Quality Control Validation: Analyze the crude mixture via High-Resolution Gas

Chromatography-Mass Spectrometry (HRGC-MS). The presence of the molecular ion peak

at m/z 262 ( M+ ) and the base peak at m/z 121 confirms the structural identity of 1-iodo-2-
octanol [[5]]().

Applications in Pharmaceutical Synthesis
In drug development, 1-iodo-2-octanol is rarely the final active pharmaceutical ingredient

(API); rather, it is a high-value synthetic intermediate. The differential reactivity of its functional

groups allows it to be utilized in:

Stereospecific Epoxide Generation: Treatment with a mild base (e.g., K2​CO3​) triggers an

intramolecular SN​2 displacement of the primary iodide by the secondary alkoxide,

regenerating 1,2-epoxyoctane with inverted stereochemistry at C2.

Cross-Coupling Reactions: The primary alkyl iodide is an excellent electrophile for metal-

catalyzed carbon-carbon bond formations (e.g., Suzuki-Miyaura or Sonogashira couplings),

enabling the attachment of complex aromatic or heteroaromatic scaffolds to the octane chain

2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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